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Compound of Interest

Compound Name: Pyridinium acetate

Cat. No.: B1580452

For Researchers, Scientists, and Drug Development Professionals

This guide provides core data on the molecular properties of pyridinium acetate, a compound
frequently utilized in biochemical and organic synthesis applications.

Molecular Identity and Properties

Pyridinium acetate is an ionic compound formed from the protonation of pyridine by acetic
acid. It consists of a pyridinium cation and an acetate anion.[1][2] This salt is commonly
employed as a buffer in various chemical reactions.[1][2]

The fundamental molecular characteristics of pyridinium acetate are summarized below.

Property Value

Molecular Formula C7HaNO2[1][2][3][4][5][6]
Molecular Weight 139.15 g/mol [2][3][5][7]
Monoisotopic Mass 139.063328530 Da[3][6]

Formation of Pyridinium Acetate

The logical relationship illustrating the formation of pyridinium acetate from its precursor
molecules, pyridine and acetic acid, is depicted in the following diagram. This acid-base
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reaction results in the transfer of a proton from acetic acid to the nitrogen atom of pyridine.
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Caption: Formation of Pyridinium Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Pyridinium Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580452#pyridinium-acetate-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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